(5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
Description
(5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C15H15ClN4O3 and its molecular weight is 334.76. The purity is usually 95%.
BenchChem offers high-quality (5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifungal Activity
(5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone: derivatives have been investigated for their antifungal properties. In a study by Wu et al., these compounds displayed good antifungal activities against several fungi, including Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica . This suggests their potential as fungicides in agriculture.
Plant Virucides
Pyridazine derivatives, including those related to our compound, are known for their bioactivities. They are employed as plant virucides . Further research could explore their effectiveness in combating plant viruses.
Antitumor Agents
While not directly studied for antitumor activity, pyridazine derivatives have been investigated in this context . It’s worth exploring whether our compound exhibits any promising effects against cancer cells.
Insecticides
Given the diverse bioactivities of pyridazine derivatives, investigating their potential as insecticides is intriguing. These compounds may contribute to pest control in agriculture .
Herbicides
Similar to insecticides, pyridazine derivatives have been explored as herbicides . Investigating the herbicidal properties of our compound could be valuable for weed management.
Anti-Inflammatory Agents
Although not directly studied, pyridazine derivatives have been associated with anti-inflammatory effects . Further research could explore whether our compound modulates inflammatory pathways.
properties
IUPAC Name |
3-chloro-5-[3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl]-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O3/c1-9-2-3-13(19-18-9)23-11-4-5-20(8-11)15(22)10-6-12(16)14(21)17-7-10/h2-3,6-7,11H,4-5,8H2,1H3,(H,17,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSDUXHDHVXXTFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)OC2CCN(C2)C(=O)C3=CNC(=O)C(=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Chloro-6-hydroxypyridin-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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